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Compound of Interest

Compound Name: ROC-325

Cat. No.: B15566339 Get Quote

Effective management of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This document provides detailed procedures for the proper disposal

of ROC-325, a potent autophagy inhibitor used in research. Adherence to these guidelines is

crucial for minimizing risks and maintaining regulatory compliance.

ROC-325 is an orally active and potent autophagy inhibitor with significant anticancer activity.

As a research chemical, it necessitates careful handling and disposal to prevent potential harm

to personnel and the environment. All waste containing ROC-325 must be treated as

hazardous chemical waste and disposed of through an approved waste management program.

Waste Categorization and Collection
Proper segregation of waste streams is the first step in safe disposal. ROC-325 waste should

be categorized based on its physical form: solid or liquid.
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Waste Type Examples Recommended Container

Solid Waste

Unused ROC-325 powder,

contaminated personal

protective equipment (PPE)

such as gloves and lab coats,

contaminated pipette tips, and

other disposable labware.

A designated, sealed, and

clearly labeled hazardous solid

waste container.

Liquid Waste

Unused stock solutions of

ROC-325 (e.g., in DMSO),

contaminated cell culture

media, and supernatants from

experiments.

A designated, sealed, and

clearly labeled hazardous

liquid waste container. The

container material must be

compatible with the solvent

used (e.g., polypropylene for

DMSO-based solutions).

Sharps Waste

Contaminated needles,

syringes, and glass Pasteur

pipettes.

A designated, puncture-

resistant sharps container for

hazardous chemical waste.

Note: Never dispose of ROC-325 waste by pouring it down the drain or mixing it with non-

hazardous trash.

Step-by-Step Disposal Procedures
The following protocols outline the necessary steps for the safe handling and disposal of

different forms of ROC-325 waste.

Experimental Protocol: Disposal of Solid ROC-325 Waste

Segregation: At the point of generation, separate all solid waste contaminated with ROC-325
from other laboratory waste.

Containment: Place the contaminated items directly into a designated hazardous solid waste

container. This container should be clearly labeled with "Hazardous Waste," the name of the

chemical (ROC-325), and the appropriate hazard symbols.
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Storage: Keep the waste container sealed when not in use. Store it in a designated satellite

accumulation area (SAA) that is away from general laboratory traffic and incompatible

chemicals.

Pickup: Once the container is full, or in accordance with your institution's waste pickup

schedule, arrange for its collection by the designated environmental health and safety (EHS)

department or a licensed hazardous waste contractor.

Experimental Protocol: Disposal of Liquid ROC-325 Waste

Segregation: Collect all liquid waste containing ROC-325 in a dedicated, leak-proof

container. Do not mix with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Containment: The liquid waste container must be made of a material compatible with the

solvent used for the ROC-325 solution (e.g., if dissolved in DMSO, use a chemically resistant

plastic container). The container must have a secure, tight-fitting lid.

Labeling: Clearly label the container with "Hazardous Waste," "ROC-325," the solvent used

(e.g., "in DMSO"), and an approximate concentration or volume of the active compound.

Storage: Store the liquid waste container in a secondary containment bin within a designated

SAA to prevent spills.

Pickup: Arrange for the collection of the full or expired waste container through your

institution's hazardous waste management program.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for ROC-325, the following diagrams illustrate the

procedural flow and key decision points.
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Caption: Workflow for the proper disposal of ROC-325 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15566339?utm_src=pdf-body-img
https://www.benchchem.com/product/b15566339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine Waste Form

Disposal Actions
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Place in Labeled
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Yes

Is it a Sharp?No

Collect in Labeled
Liquid Waste ContainerYes

Dispose in Labeled
Sharps Container

Yes

Store in SAA & 
Contact EHS for Pickup

No
(Consult EHS)

Click to download full resolution via product page

Caption: Decision tree for ROC-325 waste segregation.

By implementing these procedures and fostering a culture of safety, laboratories can effectively

manage the disposal of ROC-325 and other hazardous chemicals, thereby protecting

researchers, the wider community, and the environment. Always consult your institution's

specific chemical hygiene plan and safety data sheets for the most accurate and

comprehensive guidance.

To cite this document: BenchChem. [Proper Disposal of ROC-325: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566339#roc-325-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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